Cas no 79367-51-4 (AAL Toxin TA2)

• Product Name: AAL Toxin TA2
• CAS No: 79367-51-4
• MF: C₂₅H₄₇NO₁₀
• MW: 521.6
• CID: 532940
• PubChem ID: 14970425
• Update Time: 2024-03-01

AAL Toxin TA2 Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid,1-[(1R,2S,4S,10R,11S,13S)-14-amino-2,10,11,13-tetrahydroxy-4-methyl-1-[(1R)-1-methylpropyl]tetradecyl] ester, (2R)-
• AAL Toxin TA2
• CID 102004519
• 1,2,3-Propanetricarboxylic acid, 1-[(1R,2S,4S,10R,11S,13S)-14-amino-2,10,11,13-tetrahydroxy-4-methyl-1-[(1R)-1-methylpropyl]tetradecyl] ester, (2R)-
• 2-[2-(17-Amino-5,13,14,16-tetrahydroxy-3,7-dimethylheptadecan-4-yl)oxy-2-oxoethyl]butanedioic acid
• CHEBI:219276
• 79367-51-4

• Inchi： 1S/C25H47NO10/c1-4-16(3)24(36-23(33)12-17(25(34)35)11-22(31)32)21(30)10-15(2)8-6-5-7-9-19(28)20(29)13-18(27)14-26/h15-21,24,27-30H,4-14,26H2,1-3H3,(H,31,32)(H,34,35)/t15-,16+,17?,18-,19+,20-,21-,24+/m0/s1
• InChI Key： DOFQASYPBACFKP-DHHJSWHASA-N
• SMILES： O(C(CC(C(=O)O)CC(=O)O)=O)[C@H]([C@H](C)CC)[C@H](C[C@@H](C)CCCCC[C@H]([C@H](C[C@@H](CN)O)O)O)O

Computed Properties

• Exact Mass: 521.31999670g/mol
• Monoisotopic Mass: 521.31999670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208
• XLogP3: -1

Experimental Properties

• Color/Form: Powder
• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 757.6±60.0 °C(Predicted)
• pka: 3.70±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives